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Compound of Interest

Compound Name: DDP-38003 dihydrochloride

Cat. No.: B10800141 Get Quote

Introduction
DDP-38003 is a novel, orally available, and potent inhibitor of histone lysine-specific

demethylase 1A (KDM1A/LSD1), a key epigenetic regulator.[1][2][3] With an IC₅₀ value of 84

nM, DDP-38003 demonstrates significant activity against its target.[1][4] KDM1A/LSD1 is an

enzyme responsible for the demethylation of mono- and di-methylated lysine 4 and lysine 9 on

histone H3 (H3K4me1/2 and H3K9me1/2).[5][6] Overexpression of KDM1A/LSD1 is observed

in various cancers, where it contributes to the silencing of tumor-suppressor genes, leading to

increased proliferation and a block in cell differentiation.[5][6]

By inhibiting KDM1A/LSD1, DDP-38003 can reactivate the expression of these silenced genes,

inducing differentiation and apoptosis in cancer cells.[6] Due to these properties, DDP-38003 is

investigated as a potential oral anticancer agent, having shown efficacy in increasing survival in

mouse models of leukemia.[1][4][5] This document provides a detailed protocol for the

preparation, storage, and handling of DDP-38003 dihydrochloride stock solutions for research

applications.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a properly prepared

and characterized stock solution. The following tables summarize the key properties of DDP-
38003 dihydrochloride.

Table 1: Physicochemical Properties of DDP-38003 Dihydrochloride
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Property Value Reference

Molecular Formula C₂₁H₂₈Cl₂N₄O [4]

Molecular Weight 423.38 g/mol [4]

CAS Number 1831167-98-6 [4][7]

Appearance Brown to reddish-brown solid [7]

Table 2: Solubility Data for DDP-38003 Dihydrochloride

Solvent Concentration Notes

DMSO ≥ 29 mg/mL (≥ 68.50 mM)

Use of newly opened,

anhydrous DMSO is

recommended as hygroscopic

DMSO can negatively impact

solubility.[1][7]

Table 3: Storage and Stability Recommendations
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Form
Storage
Temperature

Duration Notes

Solid Powder 4°C As per manufacturer

Store sealed and

protected from

moisture.[4][7]

Stock Solution in

DMSO
-20°C 1 month

Store sealed and

protected from

moisture. Aliquot to

avoid repeated freeze-

thaw cycles.[4][7]

Stock Solution in

DMSO
-80°C 6 months

Store sealed and

protected from

moisture. Aliquot to

avoid repeated freeze-

thaw cycles.[4][7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DDP-38003
dihydrochloride in DMSO. Adjust calculations accordingly for different desired concentrations.

Materials and Equipment
DDP-38003 dihydrochloride powder (CAS: 1831167-98-6)

Anhydrous or new, unopened Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Calibrated P200 and P1000 micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
DDP-38003 dihydrochloride is for research use only. Its toxicological properties have not

been fully investigated.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

Consult the Safety Data Sheet (SDS) for this product before handling.

Calculation of Reagents
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

For a 10 mM (0.010 mol/L) stock solution in 1 mL (0.001 L):

Mass (mg) = 0.010 mol/L × 0.001 L × 423.38 g/mol × 1000 mg/g

Mass (mg) = 4.23 mg

Table 4: Quick Calculation Reference for Preparing DDP-38003 Dihydrochloride Solutions

Desired Concentration Mass for 1 mL Solvent Mass for 5 mL Solvent

1 mM 0.423 mg 2.117 mg

5 mM 2.117 mg 10.585 mg

10 mM 4.234 mg 21.170 mg

50 mM 21.170 mg 105.850 mg

Step-by-Step Procedure
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Preparation: Before opening, allow the vial of DDP-38003 dihydrochloride to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

the calculated amount of DDP-38003 dihydrochloride (e.g., 4.23 mg for 1 mL of a 10 mM

solution) and transfer it into the tube.

Solubilization: Using a calibrated micropipette, add the calculated volume of fresh DMSO

(e.g., 1 mL) to the tube containing the compound.

Dissolution: Cap the tube securely and vortex at medium speed for 1-2 minutes until the

solid is completely dissolved. A clear, brown to reddish-brown solution should be formed.[7] If

dissolution is slow, gentle warming (to 37°C) or brief sonication can be applied.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock

solution into single-use aliquots in sterile, clearly labeled cryogenic vials or microcentrifuge

tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4][7]

Visualizations
Workflow for Stock Solution Preparation
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Stock Solution Workflow

Start
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Caption: Workflow for preparing DDP-38003 dihydrochloride stock solution.
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Simplified Signaling Pathway of KDM1A/LSD1 Inhibition

Mechanism of DDP-38003 Action
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Caption: DDP-38003 inhibits KDM1A/LSD1, preventing gene silencing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10800141?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800141?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. LSD1 inhibitors for cancer treatment: Focus on multi-target agents and compounds in
clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

6. LSD1: biologic roles and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Note: Preparation and Handling of DDP-
38003 Dihydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800141#preparing-ddp-38003-dihydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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